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Compound of Interest

Compound Name: 6-Methylindoline

Cat. No.: B1340719

A Note on Chemical Identity: This technical guide focuses on the compound associated with
CAS number 3420-02-8, which is 6-Methylindole. The initial request specified "6-
Methylindoline" with this CAS number; however, 6-Methylindoline is a distinct chemical entity
(CAS 6951-36-6). This document pertains exclusively to 6-Methylindole.

Introduction

6-Methylindole, also known as 6-Methyl-1H-indole, is an aromatic heterocyclic organic
compound belonging to the indole family.[1] It is characterized by a bicyclic structure composed
of a fused benzene and pyrrole ring, with a methyl group substituted at the sixth position.[1]
This compound serves as a versatile building block and a crucial intermediate in the synthesis
of a wide array of biologically active molecules and complex organic compounds.[1] Its
derivatives have shown significant promise in medicinal chemistry, leading to the development
of novel therapeutic agents.[2][3] 6-Methylindole is also utilized in the agrochemical, material
science, and flavor and fragrance industries.[4]

Chemical and Physical Properties

6-Methylindole is typically a white to off-white or pale yellow solid or liquid, depending on its
purity and the ambient temperature.[1][4][5] It is sparingly soluble in water but soluble in
organic solvents like ethanol and ether.[5]
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Property Value Citations

CAS Number 3420-02-8 [1][2][3]

Molecular Formula CoHsN [1][4]

Molecular Weight 131.17 g/mol [2][6]
White or Colorless to Yellow to

Appearance Orange powder, lump, or clear [4]
liquid

Melting Point 29-32 °C [4117]

Boiling Point 112 °C at 5 mmHg (lit.) [2][3]

266 °C (lit.) [2]

285 °C (lit.) [2]

Density 1.059 g/mL at 25 °C (lit.) [2][3]

Refractive Index (n20/D)

1.607 (lit.)

[2](3]

Flash Point >110 °C (>230 °F) - closed cup  [2][8]

pKa 17.36 + 0.30 (Predicted) [5]
1S/C9H9N/c1-7-2-3-8-4-5-10-

InChl [1]I3]
9(8)6-7/h2-6,10H,1H3
ONYNOPPOVKYGRS-

InChliKey [°]
UHFFFAOYSA-N

SMILES Cclccc2ec[nH]c2c1 [11[3]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 6-Methylindole.

e 1H NMR: Proton NMR data is available for 6-Methylindole, providing information on the
chemical environment of its hydrogen atoms.[9]
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e 13C NMR: The carbon skeleton of the molecule has been characterized using 13C NMR
spectroscopy.[10]

e Mass Spectrometry (MS): Mass spectral data, including GC-MS, is available, confirming its
molecular weight.[6]

« Infrared (IR) Spectroscopy: FTIR spectra have been recorded from the melt, showing the
characteristic vibrational modes of the molecule.[6]

e Raman Spectroscopy: Raman spectral data is also available for this compound.[6]

» Rotationally Resolved Electronic Spectroscopy: Studies have determined that the lowest
electronically excited state (S1) of 6-Methylindole has Lb-character, based on the orientation
of the transition dipole moment and the values of the permanent dipole moments.[11]

Synthesis and Experimental Protocols

While various industrial methods exist, such as Friedel-Crafts alkylation of indole or transition-
metal-catalyzed coupling reactions, a specific laboratory-scale synthesis has been
documented.[5]

Logical Workflow for Synthesis
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Caption: General workflow for synthesizing 6-Methylindole from a carboxylic acid precursor.

Experimental Protocol: Synthesis of ethyl 1H-indole-6-
carboxylate (Intermediate)

This protocol describes the initial esterification step in a synthetic route towards indole
derivatives, as detailed in a cited publication.[12]

Materials:

¢ 1H-indole-6-carboxylic acid (0.5 g, 0.3 mmol)
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Ethanol (EtOH, 15 mL)

Thionyl chloride (SOCIz, 0.22 mL, 3 mmol)

Ethyl acetate

Saturated sodium bicarbonate (NaHCOs) solution

Anhydrous sodium sulfate (Na2S0a)

Procedure:

A solution of 1H-indole-6-carboxylic acid in ethanol is prepared in a suitable reaction flask.

The solution is cooled to 0 °C using an ice bath.

Thionyl chloride is added dropwise to the cooled solution.

The reaction mixture is then heated to reflux and maintained for 3 hours.

After the reaction is complete, the solvent (ethanol) is removed under reduced pressure.

The resulting residue is dissolved in ethyl acetate (50 mL).

The ethyl acetate solution is washed with a saturated NaHCOs solution, followed by a water
wash.

The organic layer is dried over anhydrous Naz2SOa.

The solvent is removed under vacuum to yield the ethyl 1H-indole-6-carboxylate ester.[12]

The resulting ester is used in subsequent steps for the synthesis of the final product.[12]

Analysis: The intermediate product can be confirmed by LC-MS, expecting a peak at m/z:
162.2 [M+H]*.[12]

Applications in Research and Drug Development
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6-Methylindole is a key starting material for the synthesis of various classes of therapeutic
agents.[2][3] Its scaffold is integral to molecules targeting a range of diseases.

Core Compound

6-Methylindole
|\ (CAS3420:028) S

Synthesized Derivatives & Therapeutic Targets
Indolylindazoles &
Pyridyl-ethenyl-indoles Indole-linked Triazoles N-B-D-xylosyl-indoles Arylsulfonylacylindoles Indolylpyrazolopyridines Arylsulfonylacetyllndoles
Tryplophan Dioxygenase SGLT2 Inhlbnors Interleukln 2 Inducible
(Amlcancer Immunomodulators) Annfungal Agents (Dlabetes) Anufungal Agents T-cell Kinase (ITK) Inhibitors i 1Agents

Click to download full resolution via product page
Caption: Applications of 6-Methylindole in the synthesis of various therapeutic agents.
Key Applications:

e Anticancer Immunomodulators: It is a reactant for preparing pyridyl-ethenyl-indoles, which
are potential tryptophan dioxygenase inhibitors.[2][3]

o Antifungal Agents: Used to synthesize indole-linked triazole derivatives and aminoguanidine
derivatives of arylsulfonylacylindoles.[2][3]

o Diabetes Management: Serves as a precursor for N-B-D-xylosyl-indole derivatives, which act
as SGLT2 inhibitors for managing hyperglycemia.[2][3]

o Anti-HIV-1 Agents: Employed in the preparation of arylsulfonylacetylindoles.[3]
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» Kinase Inhibitors: Used to prepare indolylindazoles and indolylpyrazolopyridines as inhibitors
of Interleukin-2 inducible T-cell kinase (ITK).[3][13]

o Agrochemicals: It is explored for developing pesticides and herbicides.[4]

o Material Science: Incorporated into polymers and resins to improve their thermal stability and
mechanical properties.[4]

Safety and Handling

Proper handling of 6-Methylindole is essential due to its potential health hazards.
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Safety Aspect

Information

Citations

GHS Pictogram

Exclamation mark (GHSO07)

[3]

Signal Word

Warning

[2]

Hazard Statements

H315: Causes skin irritation.

[2]

H319: Causes serious eye

irritation.

[2]

H335: May cause respiratory

irritation.

[2]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

[2]

P264: Wash skin thoroughly

after handling.

P280: Wear protective
gloves/eye protection/face

protection.

P302 + P352: IF ON SKIN:
Wash with plenty of soap and

water.

P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.

Remove contact lenses...

Target Organs

Respiratory system

[2](3]

Personal Protective Equipment
(PPE)

Dust mask (type N95 US),

eyeshields, gloves.

[2]

Storage Conditions

Store refrigerated (0-10°C).
Keep in a dry, well-ventilated

place. Keep container tightly

[14]
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closed. Store under inert gas;

sensitive to light, air, and heat.

Incompatibility Strong oxidizing agents. [15]

WGK (Water Hazard Class) WGK 3 (Germany) [2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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